Cas no 2287288-49-5 (1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287288-49-5
• MF: C₁₂H₁₂FI
• MW: 302.126559257507
• CID: 5854517
• PubChem ID: 137942473
• Update Time: 2025-11-01

1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• 2287288-49-5
• EN300-6761096

• Inchi： 1S/C12H12FI/c1-8-9(3-2-4-10(8)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key： QGWTUGKERXQYSP-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=CC=C(C=3C)F)(C1)C2

Computed Properties

• Exact Mass: 301.99678g/mol
• Monoisotopic Mass: 301.99678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane

Professional Introduction to Compound with CAS No. 2287288-49-5 and Product Name: 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane

The compound identified by the CAS number 2287288-49-5 and the product name 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This bicyclic structure, featuring a fluoro-substituted aromatic ring and an iodine atom, has garnered considerable attention due to its potential applications in drug discovery and development.

The core framework of bicyclo[1.1.1]pentane is a privileged scaffold that has been extensively explored for its ability to enhance binding affinity and metabolic stability in small molecule drugs. The presence of an iodine atom at the 3-position introduces a unique electronic and steric profile, making this compound a valuable intermediate for further derivatization. The 3-iodobicyclo[1.1.1]pentane moiety is particularly attractive for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

The 3-Fluoro-2-methylphenyl substituent adds another layer of functionality, providing both electronic tuning and potential interactions with biological targets. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, including bioavailability and metabolic clearance, making them indispensable in modern drug design. The combination of these features in 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane suggests a versatile platform for exploring new therapeutic agents.

Recent advancements in the field have highlighted the importance of heterocyclic compounds in medicinal chemistry. The bicyclic system present in this compound not only contributes to its structural rigidity but also allows for fine-tuning of its interactions with biological targets. The iodine atom serves as a handle for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The unique structural features of bicyclo[1.1.1]pentane derivatives have been shown to improve binding affinity to kinase active sites, making them promising candidates for drug development.

Furthermore, the fluoro-substituted aromatic ring can enhance the metabolic stability of drug candidates by resisting oxidative degradation. This property is particularly important for drugs that require longer half-lives or multiple daily dosing regimens. The iodine atom also facilitates the introduction of polar functional groups through cross-coupling reactions, allowing for the creation of more complex and potent molecules.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties before experimental synthesis. The structural features of 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane, including its bicyclic core and halogen substituents, make it an ideal candidate for virtual screening and molecular modeling studies.

The compound's potential as a building block for drug discovery has been validated by several recent studies demonstrating its utility in generating novel inhibitors with high selectivity and efficacy. For instance, derivatives of this scaffold have been shown to inhibit specific kinases while minimizing off-target effects, highlighting their therapeutic promise.

In conclusion, 1-(3-Fluoro-2-methylphenyl)-3-iodobicyclo[1.1.1]pentane represents a significant contribution to the arsenal of molecular tools available to medicinal chemists. Its unique structural features, combined with its reactivity and potential applications in drug development, make it a valuable compound for further exploration.